Cas no 54965-29-6 (Ethyl 6-(Diethylphosphono)hexanoate)

Ethyl 6-(Diethylphosphono)hexanoate structure
54965-29-6 structure
Product Name:Ethyl 6-(Diethylphosphono)hexanoate
CAS No:54965-29-6
MF:C12H25O5P
MW:280.29766535759
CID:943148
PubChem ID:329761640
Update Time:2025-04-19

Ethyl 6-(Diethylphosphono)hexanoate Chemical and Physical Properties

Names and Identifiers

    • 6-(Diethylphosphono)-hexanoic acid ethyl ester
    • ethyl 6-diethoxyphosphorylhexanoate
    • (5-Aethoxycarbonyl-pentyl)-phosphonsaeurediaethylester
    • < 5-Aethoxycarbonyl-pentyl> -phosphonsaeurediaethylester
    • 6-(diethoxyphosphoryl)hexanoic acid ethyl ester
    • AC1LCT8O
    • ACMC-20aky2
    • AG-F-91842
    • CTK1G7786
    • Ethyl 6-(diethoxyphosphoryl)hexanoate
    • ETHYL 6-(DIETHYLPHOSPHONO)HEXANOATE
    • 6-(Diethylphosphono)-hexanoic acid ethyl ester
    • Hexanoic acid, 6-(diethoxyphosphinyl)-, ethyl ester
    • YFXDHFXPPUPIKR-UHFFFAOYSA-N
    • DTXSID10345676
    • Ethyl 6-(diethoxyphosphoryl)hexanoate #
    • Ethyl 6-(diethylphosphono)hexanoate, 97%
    • SCHEMBL8551385
    • 54965-29-6
    • Ethyl 6-(Diethylphosphono)hexanoate
    • MDL: MFCD10567039
    • Inchi: 1S/C12H25O5P/c1-4-15-12(13)10-8-7-9-11-18(14,16-5-2)17-6-3/h4-11H2,1-3H3
    • InChI Key: YFXDHFXPPUPIKR-UHFFFAOYSA-N
    • SMILES: P(CCCCCC(=O)OCC)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 280.14405
  • Monoisotopic Mass: 280.14396089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 1.040 g/mL at 25 °C
  • Boiling Point: 114-118/0.3 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.441
  • PSA: 61.83
  • LogP: 3.37600

Ethyl 6-(Diethylphosphono)hexanoate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Ethyl 6-(Diethylphosphono)hexanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E916435-250mg
Ethyl 6-(Diethylphosphono)hexanoate
54965-29-6
250mg
$64.00 2023-05-18
TRC
E916435-500mg
Ethyl 6-(Diethylphosphono)hexanoate
54965-29-6
500mg
$92.00 2023-05-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
694002-5G
Ethyl 6-(Diethylphosphono)hexanoate
54965-29-6 97%
5G
¥752.99 2022-02-24
SHENG KE LU SI SHENG WU JI SHU
sc-235020-5 g
Ethyl 6-(diethylphosphono)hexanoate,
54965-29-6
5g
¥271.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-235020-5g
Ethyl 6-(diethylphosphono)hexanoate,
54965-29-6
5g
¥271.00 2023-09-05
A2B Chem LLC
AB73931-250mg
Ethyl 6-(diethylphosphono)hexanoate
54965-29-6
250mg
$459.00 2023-12-30
A2B Chem LLC
AB73931-500mg
Ethyl 6-(diethylphosphono)hexanoate
54965-29-6
500mg
$550.00 2023-12-30
A2B Chem LLC
AB73931-1g
Ethyl 6-(diethylphosphono)hexanoate
54965-29-6 97%
1g
$86.00 2024-04-19
A2B Chem LLC
AB73931-5g
Ethyl 6-(diethylphosphono)hexanoate
54965-29-6 97%
5g
$239.00 2024-04-19
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.